2-(3-Chloro-4-fluorophenyl)ethanol
Overview
Description
“2-(3-Chloro-4-fluorophenyl)ethanol” is a chemical compound with the CAS Number: 340825-21-0 . It has a molecular weight of 174.6 . The IUPAC name for this compound is 2-(3-chloro-4-fluorophenyl)ethanol . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “2-(3-Chloro-4-fluorophenyl)ethanol” is1S/C8H8ClFO/c9-7-5-6(3-4-11)1-2-8(7)10/h1-2,5,11H,3-4H2 . This code provides a specific description of the molecule’s structure. Physical And Chemical Properties Analysis
“2-(3-Chloro-4-fluorophenyl)ethanol” is a liquid at room temperature . It should be stored in a dry, cool, and well-ventilated place .Scientific Research Applications
Chemical Synthesis
“2-(3-Chloro-4-fluorophenyl)ethanol” is used in the synthesis of various chemical compounds. It’s a key intermediate in the production of several pharmaceuticals .
Biocatalytic Synthesis
This compound can be used in biocatalytic synthesis processes. Biocatalysis is a sub-discipline of enzymology that uses natural catalysts, such as protein enzymes or whole cells, to conduct chemical reactions. This method is highly enantioselective and regioselective, and can be carried out under mild conditions .
Development of Pharmaceuticals
The compound plays a significant role in the development of pharmaceuticals. It’s used in the synthesis of chiral alcohols, unnatural amino acids, and amines, which are key components in many pharmaceutical products .
Hantzsch Synthesis
“2-(3-Chloro-4-fluorophenyl)ethanol” can be used in Hantzsch synthesis, a reaction for synthesizing thiazole and its derivatives . Thiazoles are heterocyclic compounds that are found in a number of effective drugs used to treat a wide range of conditions from Alzheimer’s disease to cancer.
Preparation of Fluorinated Compounds
The compound can be used to prepare fluorinated compounds. For example, 4-Fluorophenethyl alcohol, a fluorinated compound, was synthesized using a similar compound .
Research and Development
In the field of research and development, “2-(3-Chloro-4-fluorophenyl)ethanol” is used as a standard reagent in various chemical reactions. Its properties and reactions with other compounds are studied for potential applications in new product development .
Safety And Hazards
The compound has been classified under the GHS07 hazard class . The hazard statements associated with it are H317 (may cause an allergic skin reaction) and H319 (causes serious eye irritation) . The precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
2-(3-chloro-4-fluorophenyl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClFO/c9-7-5-6(3-4-11)1-2-8(7)10/h1-2,5,11H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLWGTYVDMGWYEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CCO)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80373946 |
Source
|
| Record name | 2-(3-chloro-4-fluorophenyl)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80373946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Chloro-4-fluorophenyl)ethanol | |
CAS RN |
340825-21-0 |
Source
|
| Record name | 2-(3-chloro-4-fluorophenyl)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80373946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-4-fluorophenethyl alcohol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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